Cas no 265136-65-0 (Ethyl 3-amino-4-(2-phthalimidoethoxy)crotonate)

Ethyl 3-amino-4-(2-phthalimidoethoxy)crotonate Properties

Names and Identifiers

• Ethyl 3-amino-4-(2-phthalimidoethoxy)crotonate
• (Z)-Ethyl 3-amino-4-(2-(1,3-dioxoisoindolin-2-yl)ethoxy)but-2-enoate
• Ethyl 3-amino-4-(2-(1,3-dioxoisoindolin-2-yl)ethoxy)but-2-enoate
• ETHYL 3-AMINO-4-(2-PHTHALIMIDOETHOXY)-CROTONATE
• ethyl 3-amino-4-[2-(1,3-dioxoisoindol-2-yl)ethoxy]but-2-enoate
• 2-Butenoic acid,3-amino-4-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]-,ethyl ester
• ethyl (2Z)-3-amino-4-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethoxy]but-2-enoate
• 2-Butenoic acid, 3-amino-4-[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]-, ethyl ester
• OEBFVKDPQVFAPH-LUAWRHEFSA-N
• Ethyl (Z)-3-amino-4-[2-(1,3-dioxoisoindol-2-yl)ethoxy]but-2-enoate
• 265136-65-0
• ethyl (Z)-3-amino-4-(2-(1,3-dioxoisoindolin-2-yl)ethoxy)but-2-enoate
• Ethyl3-amino-4-(2-(1,3-dioxoisoindolin-2-yl)ethoxy)but-2-enoate
• ethyl (2Z)-3-amino-4-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethoxy]but-2-enoate
• SCHEMBL3195718
• SCHEMBL3195690
• ethyl (Z)-3-amino-4-[2-(1, 3-dioxoisoindol-2-yl)ethoxy]but-2-enoate
• A877206
• +Expand

• InChIKey： OEBFVKDPQVFAPH-LUAWRHEFSA-N
• Inchi： 1S/C16H18N2O5/c1-2-23-14(19)9-11(17)10-22-8-7-18-15(20)12-5-3-4-6-13(12)16(18)21/h3-6,9H,2,7-8,10,17H2,1H3/b11-9-
• SMILES： CCOC(=O)/C=C(/COCCN1C(=O)C2=CC=CC=C2C1=O)\N

Computed Properties

• Exact Mass: 318.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 318.12157168g/mol
• Heavy Atom Count: 23
• Complexity: 479
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• LogP: 1.34310
• PSA: 98.93000
• Refractive Index: 1.578
• Boiling Point: 502.5°C at 760 mmHg
• Flash Point: 257.7°C
• Density: 1.293